Cas no 1805278-26-5 (4-Chloro-2-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine)

• Product Name: 4-Chloro-2-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine
• CAS No: 1805278-26-5
• MF: C₇H₂ClF₅N₂O₂
• MW: 276.547997951508
• CID: 4807717
• Update Time: 2025-05-21

4-Chloro-2-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2ClF5N2O2/c8-3-2(7(11,12)13)1-14-4(6(9)10)5(3)15(16)17/h1,6H
• InChI Key： BGWQNLJYABKPSN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)F)=NC=C1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 2.8
• Topological Polar Surface Area: 58.7

Additional information on 4-Chloro-2-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine

Introduction to 4-Chloro-2-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine (CAS No. 1805278-26-5)

4-Chloro-2-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1805278-26-5, possesses a unique structural framework characterized by the presence of multiple fluorinated and nitro substituents, which contribute to its distinct chemical properties and reactivity. The pyridine core, a common motif in bioactive molecules, is further modified by chloro, difluoromethyl, and trifluoromethyl groups, making it a versatile intermediate for synthesizing complex derivatives with potential therapeutic applications.

The significance of this compound lies in its utility as a building block for the development of novel chemical entities. In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved binding affinity, and increased lipophilicity when incorporated into drug molecules. The specific arrangement of substituents in 4-Chloro-2-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine allows for selective functionalization at various positions, enabling researchers to tailor the properties of the final product to meet specific biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated heterocycles in drug discovery. For instance, studies have demonstrated that the introduction of fluorine atoms can modulate electronic effects, influence conformational preferences, and enhance interactions with biological macromolecules. The nitro group in 4-Chloro-2-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine serves as a versatile handle for further derivatization, allowing for the introduction of additional functional groups through reduction or condensation reactions. This flexibility makes it an invaluable asset in synthetic chemistry.

In the context of agrochemical research, fluorinated pyridines have shown promise as intermediates for developing new pesticides and herbicides. Their ability to resist degradation under environmental stressors while maintaining high efficacy against target organisms makes them particularly attractive for crop protection applications. The structural features of 4-Chloro-2-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine align well with these requirements, suggesting its potential use in creating next-generation agrochemicals.

The synthesis of 4-Chloro-2-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine involves a series of carefully orchestrated reactions that highlight the compound's synthetic complexity. Typically, the process begins with the preparation of a pyridine precursor followed by sequential introduction of chloro, difluoromethyl, nitro, and trifluoromethyl groups. Each step requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions and metal-mediated fluorination have been employed to achieve these transformations efficiently.

The pharmacological potential of derivatives derived from 4-Chloro-2-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine has been explored in several preclinical studies. Researchers have investigated its derivatives for their activity against various biological targets, including enzymes and receptors implicated in diseases such as cancer and inflammation. The fluorinated substituents are particularly noteworthy for their ability to enhance binding interactions within biological systems. For example, studies have shown that fluorine atoms can increase the affinity of drug candidates for their target proteins by modulating hydrophobic interactions and electronic distributions.

The role of computational chemistry in optimizing derivatives derived from 4-Chloro-2-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine cannot be overstated. Molecular modeling techniques have been instrumental in predicting the behavior of these compounds both in vitro and in silico. By simulating interactions with biological targets, researchers can identify promising lead structures before committing to costly synthetic experiments. This approach has significantly accelerated the drug discovery process and reduced attrition rates during development.

The environmental impact of using fluorinated compounds like 4-Chloro-2-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine is an important consideration in modern chemical research. While these compounds offer numerous advantages in terms of reactivity and biological activity, their persistence in the environment raises concerns about long-term ecological effects. To address this issue, efforts are underway to develop greener synthetic routes that minimize waste and reduce hazardous byproducts. Additionally, researchers are exploring biodegradable alternatives to traditional fluorinated intermediates where feasible.

The future prospects for 4-Chloro-2-(difluoromethyl)-3-nitro-5-(trifluoromethyl)pyridine are bright given its versatility as a synthetic intermediate. As demand for novel bioactive molecules continues to grow, this compound is likely to play an increasingly important role in pharmaceutical and agrochemical innovation. Ongoing research efforts aim to expand its utility by developing new synthetic methodologies and exploring its applications in emerging fields such as personalized medicine and nanotechnology.